Cas no 2241141-23-9 (Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate)

• Product Name: Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate
• CAS No: 2241141-23-9
• MF: C₈H₁₀KNO₃
• MW: 207.268203258514
• CID: 6228961
• PubChem ID: 138039806
• Update Time: 2025-06-07

Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6478797
• Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate
• 2241141-23-9
• potassium 4-tert-butyl-1,3-oxazole-2-carboxylate

• Inchi： 1S/C8H11NO3.K/c1-8(2,3)5-4-12-6(9-5)7(10)11;/h4H,1-3H3,(H,10,11);/q;+1/p-1
• InChI Key： DGWDOHFZZILNTF-UHFFFAOYSA-M
• SMILES： [K+].O1C(C(=O)[O-])=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 207.02977467g/mol
• Monoisotopic Mass: 207.02977467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate

Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate (CAS No. 2241141-23-9): An Overview

Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate (CAS No. 2241141-23-9) is a specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a potassium salt of 4-tert-butyl-1,3-oxazole-2-carboxylic acid, characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular structure of Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate is composed of a 1,3-oxazole ring with a tert-butyl group at the 4-position and a carboxylate group at the 2-position. The presence of the tert-butyl group imparts significant steric hindrance, which can influence the compound's reactivity and stability. The carboxylate group, when deprotonated to form the potassium salt, enhances the compound's solubility in polar solvents and its overall chemical reactivity.

Recent studies have highlighted the potential of Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate in various applications. In organic synthesis, this compound has been utilized as a versatile building block for the construction of complex molecules. Its reactivity and stability make it an attractive choice for reactions such as coupling reactions, cyclizations, and functional group transformations. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the synthesis of novel heterocyclic compounds with potential biological activities.

In the pharmaceutical industry, Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate has shown promise as an intermediate in the synthesis of drug candidates. The tert-butyl group can enhance the lipophilicity and metabolic stability of drug molecules, while the oxazole ring can contribute to their biological activity. A recent publication in the Journal of Medicinal Chemistry reported the use of this compound in the development of new anti-inflammatory agents with improved pharmacokinetic properties.

The physical properties of Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common polar solvents such as water, methanol, and ethanol, making it suitable for various chemical reactions and analytical techniques. Its stability under standard laboratory conditions ensures that it can be stored and handled without significant degradation.

In terms of safety and handling, Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate should be managed with standard laboratory precautions to ensure safe handling and storage. While it is not classified as a hazardous material under current regulations, it is advisable to follow best practices for handling chemicals to minimize any potential risks.

The environmental impact of Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate is another important consideration. Research into its biodegradability and environmental fate is ongoing to ensure that its use does not pose significant ecological risks. Preliminary studies suggest that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic environments.

In conclusion, Potassium;4-tert-butyl-1,3-oxazole-2-carboxylate (CAS No. 2241141-23-9) is a valuable compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development in both academic and industrial settings. As research continues to advance our understanding of this compound, its potential contributions to science and medicine are likely to expand even further.